6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-4H-chromene-2-carboxamide

Specification

• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 6-methyl-4-oxo-N-[3-(oxolan-2-ylmethylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]chromene-2-carboxamide
• Standard InChI: InChI=1S/C24H24N2O5S/c1-13-7-8-18-16(10-13)17(27)11-19(31-18)22(28)26-24-21(15-5-2-6-20(15)32-24)23(29)25-12-14-4-3-9-30-14/h7-8,10-11,14H,2-6,9,12H2,1H3,(H,25,29)(H,26,28)
• Standard InChI Key: GNJMXRFGTWMZCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=CC2=O)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)NCC5CCCO5

Introduction

6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-4H-chromene-2-carboxamide is a complex organic molecule featuring a chromene core, which is a bicyclic structure formed by the fusion of a benzene ring and a pyran ring. The compound also includes a tetrahydrofuran moiety and a cyclopentathiophene unit, contributing to its potential biological activity and chemical reactivity.

Structural Features

The compound's structure is characterized by the presence of several functional groups:

• Chromene Core: A bicyclic structure composed of a benzene ring fused to a pyran ring.

• Tetrahydrofuran Moiety: A cyclic ether that can enhance solubility and contribute to biological activity.

• Cyclopentathiophene Unit: A sulfur-containing heterocycle known for its electronic properties and potential biological activities.

Structural Feature	Description	Potential Biological Impact
Chromene Core	Bicyclic structure with a benzene and pyran ring	Anticancer, anti-inflammatory properties
Tetrahydrofuran Moiety	Cyclic ether	Enhances solubility, potential antimicrobial activity
Cyclopentathiophene Unit	Sulfur-containing heterocycle	Electronic applications, potential antimicrobial activity

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step organic reactions. Key steps may include condensation reactions, cyclization, and the incorporation of functional groups. The chemical reactivity can be analyzed through reactions typical for chromene derivatives, such as nucleophilic substitution and addition reactions.

Biological Activity and Interaction Studies

While specific biological activity data for this compound are scarce, related chromene derivatives are known for their diverse biological activities. Interaction studies involving this compound could focus on its potential to interact with biological targets such as enzymes or receptors, using techniques like molecular docking and in vitro assays.

Compound Type	Biological Activity	Potential Applications
Chromene Derivatives	Anticancer, anti-inflammatory	Medicinal chemistry, drug development
Cyclopentathiophene Derivatives	Antimicrobial, electronic applications	Drug development, materials science
Tetrahydrofuran Derivatives	Antimicrobial, enhances drug solubility	Medicinal chemistry, pharmaceutical formulations